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Compound of Interest

Methyl (3-
Compound Name:
hydroxyphenyl)carbamate

Cat. No.: B082264

Technical Support Center: Methyl (3-
hydroxyphenyl)carbamate

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with Methyl (3-hydroxyphenyl)carbamate. It
includes safety precautions, handling procedures, and troubleshooting guides for common
experimental applications.

Frequently Asked Questions (FAQs)

Q1: What is Methyl (3-hydroxyphenyl)carbamate and what are its primary applications?

Methyl (3-hydroxyphenyl)carbamate (CAS No: 13683-89-1), also known as MHPC or Methyl
3-hydroxycarbanilate, is a carbamate derivative.[1][2][3] It is primarily used as an intermediate
in the synthesis of other chemical compounds, most notably the herbicide phenmedipham.[4][5]
Due to its structure, it also finds application in the development of pharmaceuticals and other
bioactive molecules.[6]

Q2: What are the main hazards associated with Methyl (3-hydroxyphenyl)carbamate?

According to safety data sheets, Methyl (3-hydroxyphenyl)carbamate is classified as a
substance that can cause skin irritation, serious eye irritation, and may cause an allergic skin
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reaction.[4][7] It may also cause respiratory irritation.[6][8] Some sources also indicate that it is
suspected of causing cancer.[9][10]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

Appropriate PPE is crucial when working with Methyl (3-hydroxyphenyl)carbamate to
minimize exposure. The following should be worn:

» Eye Protection: Chemical safety goggles or a face shield.[4][11]
o Hand Protection: Appropriate chemical-resistant gloves.[4][11]
» Body Protection: A lab coat or other protective clothing to prevent skin exposure.[11]

» Respiratory Protection: If dusts are generated or if working in a poorly ventilated area, a
NIOSH/MSHA or European Standard EN 149 approved respirator is required.[11]

Q4: How should Methyl (3-hydroxyphenyl)carbamate be stored?

Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[9][12]
Keep it away from heat, sparks, and open flames.[9]

Q5: What should | do in case of accidental exposure?
Immediate action is necessary in case of exposure:

 After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[13]

 After skin contact: Take off contaminated clothing immediately. Wash the affected area with
soap and plenty of water. Consult a doctor if irritation persists.[13]

o After eye contact: Rinse cautiously with water for at least 15 minutes, removing contact
lenses if present and easy to do. Continue rinsing and consult a physician.[13]

» After ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or poison
control center immediately.[13]
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Q6: How should I dispose of Methyl (3-hydroxyphenyl)carbamate waste?

Waste material must be disposed of in accordance with national and local regulations.[14] Do
not let the product enter drains.[14] It should be disposed of in an approved waste disposal
plant.[10][14]

Quantitative Data Summary

Property Value Source
Molecular Formula C8HI9NO3 [2][3]
Molecular Weight 167.16 g/mol [2][3]
Melting Point 94-96 °C [15]
Boiling Point 249.8 °C at 760 mmHg [15]
Flash Point 104.9 °C [15]
Density 1.313 g/cm3 [15]

Experimental Protocols

Synthesis of Phenmedipham using Methyl (3-
hydroxyphenyl)carbamate (Two-Stage Carbamoylation
Process)

This protocol outlines the synthesis of the herbicide phenmedipham from Methyl (3-
hydroxyphenyl)carbamate.

Materials:

¢ Methyl (3-hydroxyphenyl)carbamate

e m-Tolyl isocyanate

e Anhydrous solvent (e.g., ethyl acetate, isobutylacetate)[5]

e Organic base (e.g., triethylamine) (optional, for catalysis)
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» Reaction vessel with stirring and temperature control
o Filtration apparatus
Procedure:

 In areaction vessel, dissolve Methyl (3-hydroxyphenyl)carbamate in a suitable anhydrous
solvent like ethyl acetate.[5]

o While stirring, add m-tolyl isocyanate to the solution. The reaction can be carried out at a
temperature between 20°C and 120°C.[4]

e The reaction progress can be monitored by techniques such as thin-layer chromatography
(TLC) or high-performance liquid chromatography (HPLC).

o Upon completion of the reaction, the phenmedipham product will precipitate out of the
solution, especially upon cooling.[4]

o Collect the precipitated product by filtration.

e Wash the product with a cold solvent to remove any unreacted starting materials and
byproducts.

» Dry the final product under vacuum.

Troubleshooting Guides

This section addresses common issues that may be encountered during experiments involving
Methyl (3-hydroxyphenyl)carbamate, particularly in synthesis reactions.

Issue 1: Low Yield or Incomplete Reaction in Phenmedipham Synthesis
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Possible Cause

Troubleshooting Step

Moisture in the reaction: Isocyanates are highly
reactive towards water, which can lead to the
formation of unwanted urea byproducts and

consumption of the starting material.

Ensure all glassware is thoroughly dried before
use. Use anhydrous solvents. Store Methyl (3-
hydroxyphenyl)carbamate and m-tolyl
isocyanate under dry conditions. Consider
running the reaction under an inert atmosphere

(e.g., nitrogen or argon).

Impure reagents: The purity of starting materials

is crucial for high yields.

Verify the purity of Methyl (3-
hydroxyphenyl)carbamate and m-tolyl
isocyanate using appropriate analytical
techniques (e.g., NMR, melting point). Purify the

starting materials if necessary.

Incorrect stoichiometry: An improper molar ratio

of reactants can lead to incomplete conversion.

Carefully calculate and measure the molar
equivalents of both reactants. A slight excess of
the isocyanate may sometimes be used to

ensure complete conversion of the carbamate.

Inadequate reaction temperature or time: The
reaction may be too slow at lower temperatures
or may not have been allowed to run to

completion.

Optimize the reaction temperature. While the
reaction can proceed at room temperature,
gentle heating might be necessary. Monitor the
reaction over time to determine the point of

completion.[9]

Issue 2: Difficulty in Handling Methyl (3-hydroxyphenyl)carbamate as a Solid
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Possible Cause

Troubleshooting Step

Hygroscopic nature: The compound may absorb
moisture from the atmosphere, making it difficult

to weigh and handle accurately.

Handle the compound in a low-humidity
environment, such as a glove box or a glove
bag.[14] If a controlled environment is not
available, work quickly and keep the container
tightly sealed when not in use. For very
sensitive reactions, consider drying the

compound in a vacuum oven before use.

Static charge: Fine powders can be affected by
static electricity, leading to weighing errors and

loss of material.

Use an anti-static gun or ionizer to neutralize
static charge on the weighing vessel and

spatula.
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Caption: Experimental workflow for the synthesis of phenmedipham.
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Caption: Key safety and handling relationships for Methyl (3-hydroxyphenyl)carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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